Cas no 2006496-24-6 (1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine)
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2006496-24-6
- 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine
- EN300-1152102
-
- Inchi: 1S/C11H19N3O/c1-8-10(13-14(2)11(8)12)4-3-9-5-6-15-7-9/h9H,3-7,12H2,1-2H3
- InChI Key: MTLVWEGQLXWBMQ-UHFFFAOYSA-N
- SMILES: O1CCC(C1)CCC1C(C)=C(N)N(C)N=1
Computed Properties
- Exact Mass: 209.152812238g/mol
- Monoisotopic Mass: 209.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.1Ų
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1152102-0.05g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 0.05g |
$912.0 | 2023-05-24 | ||
| Enamine | EN300-1152102-0.1g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 0.1g |
$956.0 | 2023-05-24 | ||
| Enamine | EN300-1152102-0.25g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 0.25g |
$999.0 | 2023-05-24 | ||
| Enamine | EN300-1152102-0.5g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 0.5g |
$1043.0 | 2023-05-24 | ||
| Enamine | EN300-1152102-1.0g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 1g |
$1086.0 | 2023-05-24 | ||
| Enamine | EN300-1152102-2.5g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 2.5g |
$2127.0 | 2023-05-24 | ||
| Enamine | EN300-1152102-5.0g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 5g |
$3147.0 | 2023-05-24 | ||
| Enamine | EN300-1152102-10.0g |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine |
2006496-24-6 | 10g |
$4667.0 | 2023-05-24 |
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine
Professional Introduction to 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine (CAS No. 2006496-24-6)
1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2006496-24-6, belongs to the pyrazole class of molecules, which are widely recognized for their diverse pharmacological properties. Pyrazoles and their derivatives have been extensively studied for their roles in drug development, particularly in the treatment of inflammatory diseases, infectious disorders, and even in the exploration of anticancer agents.
The molecular structure of 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine incorporates several key functional groups that contribute to its chemical reactivity and biological potential. The presence of a dimethyl substituent at the 1 and 4 positions of the pyrazole ring enhances its stability and influences its electronic properties. Additionally, the ethyl chain attached to the 3-position, which is further modified by an oxolan ring (a cyclic ether), introduces a level of complexity that can affect both its solubility and interactions with biological targets.
In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Among these, pyrazole derivatives have emerged as particularly promising candidates due to their ability to modulate various biological pathways. The compound 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine has been investigated for its potential role in inhibiting enzymes involved in inflammatory responses. Specifically, studies have suggested that this molecule may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of pain and inflammation.
Moreover, the oxolan moiety in the structure of 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine adds an additional layer of functionality that could be exploited for therapeutic purposes. Oxolan rings are known for their ability to form stable complexes with biological molecules, making them valuable in designing molecules with enhanced binding affinity. This feature has led researchers to explore its potential in developing targeted therapies for diseases such as cancer and neurodegenerative disorders.
The synthesis of 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled chemists to construct the desired framework efficiently. Additionally, computational methods are being increasingly employed to optimize synthetic routes and predict the biological activity of newly designed molecules.
One of the most compelling aspects of studying 1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine is its potential as a lead compound for further drug development. Researchers have employed structure-based drug design strategies to modify this molecule and enhance its pharmacological properties. By introducing subtle changes to its structure, such as altering substituents or exploring different functional groups, scientists aim to improve its selectivity and reduce potential side effects. These efforts are part of a broader trend toward personalized medicine, where drugs are tailored to individual patients based on their genetic profiles and disease characteristics.
The impact of computational chemistry on the study of 1,4-dimethyl-3-[2-(oxolan-3-y]ethyl)-1H-pyrazol -5 -amine cannot be overstated. Molecular modeling techniques allow researchers to simulate how this compound interacts with biological targets at an atomic level. This information is crucial for understanding its mechanism of action and for predicting how it might behave in vivo. Furthermore, high-throughput screening (HTS) methods enable rapid testing of large libraries of compounds for their biological activity, which has accelerated the discovery process significantly.
In conclusion, 1 ,4 - dimethyl - 3 - [ 2 - ( oxolan - 3 - yl ) ethyl ] - 1 H - pyrazol - 5 - amine ( CAS No . 2006496 - 24 - 6 ) represents a fascinating example of how structural complexity can lead to novel pharmacological activities . Its unique combination of functional groups makes it a valuable scaffold for drug discovery , particularly in addressing inflammatory diseases and other therapeutic areas . As research continues , it is likely that this compound will play an increasingly important role in developing next-generation therapeutics .
2006496-24-6 (1,4-dimethyl-3-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)